Cas no 874219-58-6 (3-(Benzyloxycarbonylamino)-4-fluorophenylboronic acid)

• Product Name: 3-(Benzyloxycarbonylamino)-4-fluorophenylboronic acid
• CAS No: 874219-58-6
• MF: C₁₄H₁₃BFNO₄
• MW: 289.066727399826
• MDL: MFCD19237159
• CID: 1024933
• PubChem ID: 54758873
• Update Time: 2025-04-20

3-(Benzyloxycarbonylamino)-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(((Benzyloxy)carbonyl)amino)-4-fluorophenyl)boronic acid
• [4-fluoro-3-(phenylmethoxycarbonylamino)phenyl]boronic acid
• ZJB21958
• AT18778
• CS-0176191
• DTXSID50716588
• AKOS015893101
• (3-(((Benzyloxy)carbonyl)amino)-4-fluorophenyl)boronicacid
• 3-(Benzyloxycarbonylamino)-4-fluorophenylboronic acid
• (3-{[(Benzyloxy)carbonyl]amino}-4-fluorophenyl)boronic acid
• MFCD19237159
• 874219-58-6
• BS-25820
• 3-(BOC-Amino)-4-fluorophenylboronic aicd
• 3-{[(BENZYLOXY)CARBONYL]AMINO}-4-FLUOROPHENYLBORONIC ACID
• 3-(Cbz-amino)-4-fluorophenylboronic Acid

• MDL： MFCD19237159
• Inchi： 1S/C14H13BFNO4/c16-12-7-6-11(15(19)20)8-13(12)17-14(18)21-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： IKYWKFFZZURZER-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.09200
• Monoisotopic Mass: 289.0921662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.79000
• LogP: 1.32720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters